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Compound of Interest

Compound Name: UKH-1114

Cat. No.: B15616964 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

protocols and troubleshooting advice for preparing UKH-1114 stock solutions in Dimethyl

Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the molecular weight of UKH-1114?

The molecular weight of UKH-1114 is 375.43 g/mol .[1][2]

Q2: What is the recommended solvent for preparing UKH-1114 stock solutions?

DMSO is the recommended solvent for preparing stock solutions of UKH-1114.[2][3]

Q3: What is the solubility of UKH-1114 in DMSO?

The solubility of UKH-1114 in DMSO is 10 mM.[3]

Q4: How should I store the solid UKH-1114 powder?

The solid powder of UKH-1114 should be stored at -20°C for up to 3 years or at 4°C for up to 2

years.[2]

Q5: How should I store the UKH-1114 stock solution in DMSO?
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The stock solution of UKH-1114 in DMSO should be stored at -80°C for up to 6 months or at

-20°C for up to 1 month.[2][3]

Experimental Protocol: Preparing a 10 mM UKH-
1114 Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of UKH-1114 in DMSO.

Materials:

UKH-1114 powder

Anhydrous/molecular sieve-treated DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate Reagents: Allow the UKH-1114 powder and DMSO to reach room temperature

before use. This prevents condensation from forming on the compound and in the solvent.

Weigh UKH-1114: Carefully weigh out the desired amount of UKH-1114 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

3.7543 mg of UKH-1114.

Calculation:

Molecular Weight (MW) = 375.43 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15616964?utm_src=pdf-body
https://www.invivochem.com/product/V102691
http://www.probechem.com/products_UKH-1114.aspx
https://www.benchchem.com/product/b15616964?utm_src=pdf-body
https://www.benchchem.com/product/b15616964?utm_src=pdf-body
https://www.benchchem.com/product/b15616964?utm_src=pdf-body
https://www.benchchem.com/product/b15616964?utm_src=pdf-body
https://www.benchchem.com/product/b15616964?utm_src=pdf-body
https://www.benchchem.com/product/b15616964?utm_src=pdf-body
https://www.benchchem.com/product/b15616964?utm_src=pdf-body
https://www.benchchem.com/product/b15616964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 375.43 g/mol = 0.0037543 g = 3.7543

mg

Add DMSO: Add the calculated volume of DMSO to the vial containing the UKH-1114
powder.

Dissolve the Compound: Vortex the solution until the UKH-1114 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if

necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[2][3]

Quantitative Data Summary
Parameter Value Source

Molecular Weight 375.43 g/mol [1][2]

Solubility in DMSO 10 mM [3]

Solid Storage
-20°C (3 years) or 4°C (2

years)
[2]

Solution Storage (in DMSO)
-80°C (6 months) or -20°C (1

month)
[2][3]

Visual Guides
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a UKH-1114 stock solution in DMSO.
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Troubleshooting Guide
Q6: The UKH-1114 powder is not dissolving completely in DMSO. What should I do?

If you encounter issues with solubility, please refer to the troubleshooting decision tree below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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